Cas no 898764-43-7 ( )

• Product Name: &nbsp
• CAS No: 898764-43-7
• MF: C₁₉H₁₆F₃NO
• MW: 331.331655502319
• MDL: MFCD03841868
• CID: 871455
• PubChem ID: 24724643
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• [4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-[2-(trifluoromethyl)phenyl]methanone
• 4'-(3-PYRROLINOMETHYL)-2-TRIFLUOROMETHYLBENZOPHENONE
• 4'-(3-Pyrrolinomethyl)-2-trifluoromethyl-benzophenone
• AKOS016020072
• (4-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(2-(trifluoromethyl)phenyl)methanone
• 898764-43-7
• {4-[(2,5-Dihydro-1H-pyrrol-1-yl)methyl]phenyl}[2-(trifluoromethyl)phenyl]methanone
• DTXSID50643042
• 1-({4-[2-(trifluoromethyl)benzoyl]phenyl}methyl)-2,5-dihydro-1H-pyrrole
• MFCD03841868
•  

• MDL： MFCD03841868
• Inchi： 1S/C19H16F3NO/c20-19(21,22)17-6-2-1-5-16(17)18(24)15-9-7-14(8-10-15)13-23-11-3-4-12-23/h1-10H,11-13H2
• InChI Key： YLZUZAJVOIWYAW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(C1C=CC(=CC=1)CN1CC=CC1)=O)(F)F

Computed Properties

• Exact Mass: 331.11839862g/mol
• Monoisotopic Mass: 331.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.259
• Boiling Point: 436.7°C at 760 mmHg
• Flash Point: 217.9°C
• Refractive Index: 1.564
• PSA: 20.31000
• LogP: 4.24610